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Compound of Interest

Compound Name: Propylheptyl caprylate

Cat. No.: B8536097 Get Quote

An In-depth Exploration of a Multifunctional Ester for Cosmetic and Pharmaceutical

Applications

Abstract
Propylheptyl Caprylate, a branched chain emollient ester, has emerged as a versatile

ingredient in the formulation of advanced personal care and topical therapeutic products. Its

unique sensory profile, characterized by rapid spreading and a non-greasy, silky after-feel,

positions it as a compelling alternative to silicones.[1] Beyond its aesthetic benefits,

Propylheptyl Caprylate demonstrates exceptional functionality as a solubilizing agent for

crystalline UV filters and as a dispersing agent, enhancing the stability and performance of a

wide range of formulations. This guide provides a comprehensive technical overview of

Propylheptyl Caprylate, encompassing its chemical and physical properties, synthesis, and

mechanisms of action. It further details its applications in both cosmetic and pharmaceutical

contexts, with a particular focus on its potential role in topical drug delivery and its purported

anti-inflammatory properties. This document is intended to serve as a critical resource for

researchers, scientists, and drug development professionals engaged in the creation of

innovative and efficacious topical products.

Chemical Identity and Properties
Propylheptyl Caprylate is the ester formed from the reaction of caprylic acid (octanoic acid)

and 2-propylheptanol.[2] Its branched alkyl chain is a key structural feature that dictates its

distinctive physical properties and performance characteristics.
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Property Value Reference

CAS Number 868839-23-0

Molecular Formula C18H36O2

Molecular Weight 284.48 g/mol [3]

Appearance
Clear, colorless, almost

odorless oily liquid
[1]

Solubility Insoluble in water

Saponification Value 190-205 mg KOH/g [1]

Cloud Point ≤ -20°C [1]

Stability

Stable under normal

conditions; susceptible to

hydrolysis under strong acidic

or alkaline conditions.

Synthesis of Propylheptyl Caprylate
The industrial synthesis of Propylheptyl Caprylate is achieved through the esterification of

caprylic acid with 2-propylheptanol. This reaction is typically catalyzed by an acid catalyst and

driven to completion by the removal of water, a byproduct of the reaction.

Reaction Scheme:
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Caption: General synthesis of Propylheptyl Caprylate.

Exemplary Synthesis Protocol:
While specific industrial processes are proprietary, a general laboratory-scale synthesis can be

outlined based on standard esterification procedures.

Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a heating mantle, a

thermometer, and a Dean-Stark apparatus connected to a condenser.

Charging Reactants: Equimolar amounts of caprylic acid and 2-propylheptanol are added to

the flask. A suitable acid catalyst (e.g., p-toluenesulfonic acid, 0.5-1.0 mol%) is also

introduced. A solvent that forms an azeotrope with water, such as toluene, is added to

facilitate water removal.

Reaction: The mixture is heated to reflux. The water produced during the esterification is

collected in the Dean-Stark trap. The reaction progress can be monitored by measuring the

amount of water collected or by analyzing samples using techniques like Thin Layer

Chromatography (TLC) or by determining the acid value of the reaction mixture.[4]
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Work-up and Purification: Once the reaction is complete, the mixture is cooled. The catalyst

is neutralized with a weak base (e.g., sodium bicarbonate solution). The organic layer is

washed with water and brine, then dried over an anhydrous salt like sodium sulfate. The

solvent is removed under reduced pressure, and the resulting crude Propylheptyl
Caprylate can be further purified by vacuum distillation to achieve high purity.

Mechanism of Action and Functional Benefits
Emolliency and Sensory Profile
Propylheptyl Caprylate's primary function in topical formulations is as an emollient, where it

imparts a soft, smooth, and pliable appearance to the skin.[2] Its mechanism of action is rooted

in its ability to remain on the skin's surface and within the stratum corneum, acting as a

lubricant.[5]

The branched structure of the 2-propylheptyl alcohol moiety is crucial to its sensory

characteristics. Unlike linear esters of similar molecular weight, which can feel heavier or

greasier, the branched structure of Propylheptyl Caprylate hinders close packing of the

molecules. This results in a lower viscosity and enhanced spreadability, leading to a light, silky,

and non-greasy skin feel, often described as a "happy emollient."[1][6] This rapid spreading

and pleasant after-feel make it an excellent substitute for volatile silicones in cosmetic

formulations.[6]

Propylheptyl Caprylate Molecule
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Caption: Impact of branched structure on emollient properties.

Solubilization of Crystalline UV Filters
A significant application for Propylheptyl Caprylate, particularly relevant to drug development

and OTC products, is its exceptional ability to dissolve solid, crystalline organic UV filters. Many

highly effective UV absorbers, such as oxybenzone and avobenzone, are crystalline solids with

limited solubility in common cosmetic oils.

The efficacy of a sunscreen is highly dependent on the complete solubilization of these filters

within the formulation. If the filters recrystallize, the product's protective capacity is severely

compromised, leading to a loss of SPF and broad-spectrum protection. Propylheptyl
Caprylate acts as a potent solvent, preventing this recrystallization and ensuring the uniform

distribution of UV absorbers on the skin, thereby optimizing photoprotection.[7] While the exact

mechanism is complex, it is related to the ester's polarity and its molecular structure, which can

effectively interact with and solvate the crystalline lattice of the UV filter molecules.[8]

Applications in Drug Development and Therapeutics
While widely used in cosmetics, Propylheptyl Caprylate holds promise for pharmaceutical

applications, primarily in topical drug delivery systems.

Vehicle for Topical Drug Delivery
The properties that make Propylheptyl Caprylate an excellent emollient also make it a

suitable vehicle for the delivery of active pharmaceutical ingredients (APIs) to the skin. Its

ability to improve the sensory feel of a formulation can enhance patient compliance, a critical

factor in the treatment of chronic dermatological conditions.

Furthermore, as a component of the formulation's oil phase, it can influence the partitioning of a

drug from the vehicle into the stratum corneum. For lipophilic APIs, Propylheptyl Caprylate
can act as a reservoir, modulating the drug's release and penetration into the skin. Its branched

structure may also transiently disrupt the highly ordered lipid lamellae of the stratum corneum,

potentially enhancing the permeation of certain APIs.[9]

Potential Anti-inflammatory and Skin Health Benefits
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Some sources suggest that Propylheptyl Caprylate may have applications in pharmaceutical

preparations for skin conditions like dry skin, psoriasis, and dermatitis.[3] One intriguing claim is

that it may function as an anti-inflammatory agent by inhibiting proteasomes.[3] The ubiquitin-

proteasome pathway is a key regulator of inflammatory processes, and its inhibition is a

validated strategy for treating inflammatory conditions.[10][11] However, it is crucial to note that

peer-reviewed studies specifically demonstrating this mechanism for Propylheptyl Caprylate
are not readily available in the public domain. This remains an area requiring further rigorous

scientific investigation to substantiate these claims.

Analytical Methodologies
Quality control and characterization of Propylheptyl Caprylate in raw material and finished

product are essential. Standard chromatographic techniques are typically employed.

Exemplary Gas Chromatography (GC) Protocol for
Purity Assessment
This protocol is a general guideline for the analysis of fatty acid esters and would require

optimization for Propylheptyl Caprylate.

Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

Column: A nonpolar capillary column (e.g., VF-1ms, 2.2 m x 0.25 µm x 0.25 µm) is suitable

for separating esters based on boiling point.[12]

Carrier Gas: Hydrogen or Helium at a constant flow rate.

Temperature Program:

Initial Oven Temperature: 50°C (hold for 1 min).

Ramp 1: Increase to 180°C at 15°C/min.

Ramp 2: Increase to 230°C at 7°C/min.

Ramp 3: Increase to 340°C at 30°C/min.[12]

Injector and Detector Temperature: 240°C and 250°C, respectively.[12]
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Sample Preparation: Dilute the Propylheptyl Caprylate sample in a suitable solvent (e.g.,

hexane or heptane). An internal standard can be used for quantitative analysis.

Analysis: The retention time of the main peak corresponding to Propylheptyl Caprylate is

used for identification, and the peak area is used to determine purity relative to other

components.

Exemplary High-Performance Liquid Chromatography
(HPLC) Method
HPLC can also be used, particularly for analyzing the compound in complex matrices like

finished formulations. Since Propylheptyl Caprylate lacks a strong chromophore, UV

detection at low wavelengths (e.g., 210 nm) or the use of a universal detector like a Charged

Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) would be necessary.

Instrumentation: HPLC system with a suitable detector (e.g., UV at 210 nm).

Column: A reverse-phase C8 or C18 column (e.g., Eclipse XDB-C8, 150 mm x 4.6 mm, 5

µm).[13]

Mobile Phase: A mixture of acetonitrile and water, run in an isocratic or gradient mode.[13]

[14]

Flow Rate: Approximately 1.0 mL/min.[13]

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

For formulation analysis, an extraction step may be required to isolate the lipid-soluble

components.

Safety and Regulatory Status
Propylheptyl Caprylate was deemed safe for use in cosmetics by the Cosmetic Ingredient

Review (CIR) Expert Panel in 2015.[15] It is generally considered non-irritating and non-

sensitizing at typical use concentrations. However, as with most cosmetic ingredients, it is

recommended to conduct appropriate safety testing for new formulations.

Conclusion
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Propylheptyl Caprylate is a high-performance, multifunctional ester with significant utility for

formulators in the cosmetic and pharmaceutical industries. Its defining characteristic—a light,

silky, and fast-spreading sensory profile—makes it an ideal emollient and a viable alternative to

silicones. For drug development professionals, its exceptional ability to solubilize crystalline UV

filters is of paramount importance for creating stable and effective sunscreen and

photoprotection products. While its potential as a drug delivery vehicle and as a direct anti-

inflammatory agent warrants further investigation, its established safety profile and versatile

formulating properties secure its place as a valuable tool in the development of sophisticated

topical products.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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